Cas no 651-70-7 (2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone)

2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone structure
651-70-7 structure
Product Name:2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone
CAS No:651-70-7
MF:C6H3F3OS
MW:180.147630929947
MDL:MFCD00041427
CID:82914
PubChem ID:136464
Update Time:2025-04-18

2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone
    • 2-(Trifluoroacetyl)thiophene
    • 2,2,2-trifluoro-1-thiophen-2-ylethanone
    • 2,2,2-Trifluoro-1-(2-thienyl)ethanone
    • 2-Thienyl trifluoromethyl ketone
    • Ethanone, 2,2,2-trifluoro-1-(2-thienyl)-
    • Ethanone,2,2,2-trifluoro-1-(2-thienyl)-
    • 2,2,2-TRIFLUORO-1-(THIOPHEN-2-YL)ETHAN-1-ONE
    • 2,2,2-trifluoro-1-(2-thienyl)ethan-1-one
    • trifluoroacetylthiophene
    • 2-trifluoroacetylthiophene
    • C6H3F3OS
    • BIDD:GT0694
    • 2-Thie
    • CS-0312293
    • AKOS009156752
    • MFCD00041427
    • 2-(Trifluoroacetyl)thiophene, 98%
    • AB01871
    • CHEMBL301234
    • FT-0608932
    • 2,2,2-tris(fluoranyl)-1-thiophen-2-yl-ethanone
    • W-203412
    • AMY18978
    • AC-2845
    • A834991
    • DTXSID10215401
    • SCHEMBL1760911
    • 651-70-7
    • SY003101
    • PS-6370
    • MDL： MFCD00041427
    • Inchi： 1S/C6H3F3OS/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3H
    • InChI Key： CZYKJGCKVBXLGF-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(C(F)(F)F)=O
    • BRN： 1309208

Computed Properties

  • Exact Mass: 179.98600
  • Monoisotopic Mass: 179.98567
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Color/Form: Colorless to yellow powder
  • Density: 1.420
  • Boiling Point: 189 ºC
  • Flash Point: 68 ºC
  • Refractive Index: n20/D 1.486(lit.)
  • PSA: 45.31000
  • LogP: 2.49310
  • Solubility: Insoluble in water

2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • Packing Group：III

2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,2-Trifluoro-1-(thiophen-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Apollo Scientific
PC10396-250mg
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Apollo Scientific
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 £68.00 2023-06-14
Apollo Scientific
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 £108.00 2023-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-(Trifluoroacetyl)thiophene
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00075-1g
2-(Trifluoroacetyl)thiophene
 651-70-7 98%
1g
 ¥529.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00075-10g
2-(Trifluoroacetyl)thiophene
 651-70-7 98%
10g
 ¥2109.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 ￥343.0 2022-07-28

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